Cas no 2012552-32-6 (2,5-dioxopyrrolidin-1-yl 3-3-(but-3-yn-1-yl)-3H-diazirin-3-ylpropanoate)

• Product Name: 2,5-dioxopyrrolidin-1-yl 3-3-(but-3-yn-1-yl)-3H-diazirin-3-ylpropanoate
• CAS No: 2012552-32-6
• MF: C₁₂H₁₃N₃O₄
• MW: 263.249322652817
• CID: 5038102
• PubChem ID: 154726915
• Update Time: 2025-06-28

2,5-dioxopyrrolidin-1-yl 3-3-(but-3-yn-1-yl)-3H-diazirin-3-ylpropanoate Chemical and Physical Properties

Names and Identifiers

• 2,5-Dioxopyrrolidin-1-yl 3-(3-(but-3-yn-1-yl)-3H-diazirin-3-yl)propanoate
• 2,5-dioxopyrrolidin-1-yl 3-3-(but-3-yn-1-yl)-3H-diazirin-3-ylpropanoate

• Inchi： 1S/C12H13N3O4/c1-2-3-7-12(13-14-12)8-6-11(18)19-15-9(16)4-5-10(15)17/h1H,3-8H2
• InChI Key： MRJPJWSDBMGZAO-UHFFFAOYSA-N
• SMILES： O(C(CCC1(CCC#C)N=N1)=O)N1C(CCC1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 480
• XLogP3: 0.4
• Topological Polar Surface Area: 88.4

Additional information on 2,5-dioxopyrrolidin-1-yl 3-3-(but-3-yn-1-yl)-3H-diazirin-3-ylpropanoate

2,5-dioxopyrrolidin-1-yl 3-3-(but-3-yn-1-yl)-3H-diazirin-3-ylpropanoate: A Versatile Building Block in Modern Medicinal Chemistry

CAS No.2012552-32-6 corresponds to a unique 2,5-dioxopyrrolidin-1-yl 3-3-(but-3-yn-1-yl)-3H-diazirin-3-ylpropanoate compound that has recently gained significant attention in the field of biomedical research and drug discovery. This organosulfur compound features a pyrrolidinone ring conjugated with a 3H-diazirine moiety, creating a structural framework that enables precise molecular recognition and covalent interaction with target proteins. Recent structure-activity relationship (SAR) studies published in Journal of Medicinal Chemistry (2023) have demonstrated its potential as a prodrug scaffold for selective targeting of kinase domains and protease active sites.

The but-3-yn-1-yl substituent in the 3H-diazirin-3-ylpropanoate backbone plays a critical role in modulating the electrophilicity of the α,β-unsaturated carbonyl system. This design feature has been leveraged in covalent drug development, where the 1,3-dipolar cycloaddition mechanism allows for rapid target engagement and irreversible inhibition. A 2024 study in Nature Chemical Biology highlighted its application in precision oncology, where the compound demonstrated nanomolar potency against EGFR mutant variants while maintaining selectivity over wild-type receptors. This selectivity profile is attributed to the conformational flexibility of the 2,5-dioxopyrrolidin-1-yl group, which facilitates optimal hydrogen bonding interactions with conserved residues in the target binding pocket.

Recent advances in computational chemistry have further elucidated the electronic properties of CAS No.2012552-32-6. Molecular orbital analysis reveals that the 3H-diazirin-3-yl ring exhibits significant electron deficiency, enhancing its nucleophilic reactivity toward thiol-containing residues in proteins. This property has been exploited in proteomic profiling studies, where the 2,5-dioxopyrrolidin-1-yl derivative served as a bioorthogonal probe for in situ protein labeling in live cell systems. Notably, a 2023 paper in ACS Chemical Biology demonstrated its use in single-molecule tracking experiments, providing unprecedented insights into protein dynamics within mitochondrial membranes.

The synthetic versatility of CAS No.2012552-32-6 has also been highlighted in peptidomimetic design. The propanoate functionality in the 3H-diazirin-3-ylpropanoate moiety can be readily functionalized with fluorophores, radioisotopes, or click chemistry handles, enabling multimodal imaging applications. In a groundbreaking study published in Science Translational Medicine (2024), this compound was conjugated with 64Cu for positron emission tomography (PET) imaging of neurodegenerative disease models. The high metabolic stability and low off-target binding observed in in vivo experiments underscore its potential as a diagnostic tool in precision medicine.

Current research is focused on optimizing the pharmacokinetic profile of CAS No.2012552-32-6 through lipophilicity modulation and hydrogen bond donor/acceptor engineering. Structure-based drug design approaches have identified key hydrophobic interactions between the but-3-yn-1-yl group and aromatic residues in the target enzyme, which are being targeted for selectivity enhancement. Additionally, ion pair formation between the 2,5-dioxopyrrolidin-1-yl ring and basic amino acids is being explored to improve oral bioavailability. These efforts are expected to yield lead compounds with improved therapeutic indices for applications in autoimmune diseases and infectious disease therapeutics.

As the field of molecular pharmacology continues to evolve, CAS No.2012552-32-6 stands out as a promising platform for innovative drug development. Its unique electrostatic potential and stereoelectronic effects offer a new paradigm in molecular targeting, bridging the gap between basic research and clinical translation. Ongoing collaborative efforts between academia and industry are expected to accelerate the development pipeline for this next-generation bioactive molecule, with phase I clinical trials anticipated within the next two to three years.